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Compound of Interest

Compound Name:
Methyl 3-(1,3-oxazol-5-

yl)benzoate

CAS No.: 850375-14-3

Cat. No.: B1311026

Get Quote

Methyl 3-(1,3-oxazol-5-yl)benzoate belongs to a class of heterocyclic compounds widely

investigated in medicinal chemistry and drug discovery. The oxazole ring is a key

pharmacophore found in numerous natural products and synthetic molecules with diverse

biological activities.[1][2] Its presence suggests that the compound may be pharmacologically

active and should be handled with the appropriate level of caution for an investigational

substance. The methyl benzoate moiety contributes to the compound's overall physicochemical

properties. Given the absence of specific toxicological data, a conservative safety protocol is

paramount.

Presumptive Hazard Assessment and GHS
Classification
A definitive Globally Harmonized System (GHS) classification is not available. Based on the

known hazards of its constituent parts, a presumptive classification is proposed.

Methyl Benzoate: Classified as harmful if swallowed (Acute Toxicity, Oral, Category 4), a

combustible liquid, and may cause effects on the central nervous system.[3][4][5]
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Oxazole & Derivatives: The parent compound, oxazole, is flammable and corrosive.[6]

Derivatives can be irritating to the eyes, respiratory system, and skin.[7] As a class, oxazole-

containing compounds are being investigated for a wide range of biological activities,

implying a potential for unknown toxicological effects.[2][8]

Presumptive GHS Classification for Methyl 3-(1,3-oxazol-5-yl)benzoate:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 (Precautionary) H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2 (Precautionary)

H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3 (Precautionary)
H335: May cause respiratory

irritation

Signal Word:Warning

Hazard Pictograms:

(Exclamation Mark)

Precautionary Statements: Obtain special instructions before use.[3] Do not handle until all

safety precautions have been read and understood.[3] Wash skin thoroughly after handling.[4]

Do not eat, drink or smoke when using this product.[4] Wear protective gloves/protective

clothing/eye protection/face protection.[9] IF SWALLOWED: Call a POISON CENTER/doctor if

you feel unwell. Rinse mouth.[4] IF ON SKIN: Wash with plenty of soap and water.[9] IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[10]

Physical and Chemical Properties
Specific data for Methyl 3-(1,3-oxazol-5-yl)benzoate is not published. The table below lists

properties for Methyl Benzoate as a reference point. The addition of the oxazole ring will alter

these values.
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Property Value for Methyl Benzoate (CAS 93-58-3)

Appearance Colorless, oily liquid[5]

Molecular Formula C8H8O2

Molecular Weight 136.15 g/mol [11]

Boiling Point 198-199 °C[3]

Melting Point -12 °C[3]

Flash Point 83 °C (Combustible)[5]

Solubility Insoluble in water; Soluble in alcohol, ether[12]

Vapor Density 4.7 (Air = 1.0)[3]

Core Directive: Safe Handling and Storage
Protocols
The causality behind these protocols is to minimize all potential routes of exposure—inhalation,

ingestion, and dermal contact—due to the compound's unknown toxicological profile.

Engineering Controls & Work Environment
Primary Control: All manipulations of Methyl 3-(1,3-oxazol-5-yl)benzoate, including

weighing, transferring, and preparing solutions, must be conducted within a certified

chemical fume hood to prevent inhalation of vapors or aerosols.[10]

Ventilation: Ensure the laboratory has adequate general ventilation. The vapor is heavier

than air and may accumulate in low-lying areas.[5]

Proximity to Safety Equipment: Work must be performed in proximity to a safety shower and

an eyewash station.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in

situations with a higher risk of splashes.
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Hand Protection: Use chemically resistant gloves, such as nitrile gloves. Inspect gloves for

tears or punctures before use. Dispose of contaminated gloves properly and wash hands

thoroughly after handling.

Body Protection: A flame-resistant lab coat must be worn and kept fully fastened.

Respiratory Protection: Not typically required when working within a functional fume hood. If

there is a risk of exposure outside of a fume hood (e.g., large spill), a respirator with an

organic vapor cartridge is necessary.[3]

Storage Requirements
Container: Store in a tightly sealed, properly labeled container.[13]

Location: Keep in a cool, dry, and well-ventilated area designated for chemical storage.[14]

Incompatibilities: Based on the reactivity of methyl benzoate, store away from strong

oxidizing agents, strong acids, and strong bases.[12][15]

Ignition Sources: Keep away from heat, sparks, and open flames.[13]
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Workflow: Handling of a Research Chemical

Preparation Phase

Handling Phase

Post-Handling Phase

1. Conduct Risk Assessment
(Review SDS of analogs)

2. Don Correct PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Fume Hood
(Verify airflow, clear area)

4. Weigh Compound
(In fume hood)

Begin work

5. Transfer & Prepare Solution
(Use appropriate glassware)

6. Conduct Experiment

7. Quench/Neutralize Residues

8. Clean Glassware
(In fume hood)

9. Dispose of Waste
(Segregated waste streams)

10. Decontaminate Work Area

11. Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling a research chemical.
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Emergency Procedures: A Self-Validating System
Preparedness is the cornerstone of safety. All personnel must be familiar with these procedures

before beginning work.

First Aid Measures
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate

medical attention.[14]

Skin Contact: Remove all contaminated clothing immediately.[13] Wash the affected skin

area with copious amounts of soap and water for at least 15 minutes. Seek medical attention

if irritation develops or persists.[16]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[6] Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[13] Rinse mouth thoroughly with water. If the person is

conscious, give them two glasses of water to drink. Never give anything by mouth to an

unconscious person. Call a poison control center or seek immediate medical attention.[3]

Spill Response Protocol
Evacuation & Isolation: Evacuate all non-essential personnel from the immediate area.

Isolate the spill area to prevent spreading.

Ventilation: Ensure the area is well-ventilated, preferably within a fume hood.

Control Ignition Sources: Extinguish all nearby flames and turn off any spark-producing

equipment.[6]

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

such as sand, vermiculite, or commercial sorbent pads.[10] Do not use combustible

materials like paper towels to absorb the bulk of the spill.
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Collection: Carefully scoop the absorbed material into a sealable, labeled container for

hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with soap and water.

Reporting: Report the incident to the laboratory supervisor and the appropriate

environmental health and safety office.
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Emergency Spill Response Protocol

Spill Occurs

Alert Personnel &
 Evacuate Area

Don Appropriate PPE
(Respirator if needed)

Isolate Spill &
Remove Ignition Sources

Contain Spill
(Use inert absorbent)

Collect Waste
(Into sealed container)

Decontaminate Area

Dispose of Waste Properly

Report Incident

Click to download full resolution via product page

Caption: Logical flow for responding to a chemical spill.
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Disposal Considerations
All waste containing Methyl 3-(1,3-oxazol-5-yl)benzoate must be treated as hazardous.

Waste Streams: Maintain separate, clearly labeled, and sealed waste containers for solid

and liquid waste.

Regulatory Compliance: Disposal must be carried out in accordance with all local, state, and

federal regulations. Consult with your institution's environmental health and safety

department for specific guidance. Do not dispose of this chemical down the drain.[3]

References
PubChem.Methyl 3-(1,3-benzoxazol-5-ylsulfamoyl)benzoate. National Center for

Biotechnology Information.

TCI Chemicals.Safety Data Sheet. [URL: Not available directly, general safety protocols
cited]

Alfa Aesar.Material Safety Data Sheet for Methyl Benzoate.

Hekserij.nl.Safety Data Sheet for Methyl benzoate.

Sigma-Aldrich.Safety Data Sheet for Methyl benzoate.

CPAchem.Safety data sheet for Methyl benzoate.

New Jersey Department of Health.Hazardous Substance Fact Sheet for Methyl Benzoate.

CymitQuimica.Safety Data Sheet for Methyl 3-amino-4-(1h-1,2,4-triazol-1-yl)benzoate.

PubChem.Methyl 4-(5-(4-(pentyloxy)phenyl)isoxazol-3-yl)benzoate. National Center for

Biotechnology Information.

Chemos GmbH & Co.KG.Safety Data Sheet: Methyl benzoate.

Chemsrc.Methyl benzoate | CAS#:93-58-3.

Thermo Fisher Scientific.Safety Data Sheet for Oxazole.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1311026/docs?utm_src=pdf-body#introduction-a-profile-of-a-heterocyclic-research-compound
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/W268305?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fisher Scientific.Safety Data Sheet for Methyl 3-(1H-1,2,4-triazol-1-ylmethyl)benzoate. [URL:
Not available directly, general safety protocols cited]

Santa Cruz Biotechnology.Material Safety Data Sheet for Methyl benzoate.

ChemBK.METHYL 3-OXOOXAZOLE-5-CARBOXYLATE.

International Chemical Safety Cards (ICSC).ICSC 1187 - METHYL BENZOATE.

NOAA.METHYL BENZOATE - CAMEO Chemicals.

Safety assessment of novel oxadiazole derivatives in acute and sub-acute toxicity

studies.Toxicology Reports.

1,3-Oxazole Derivatives: A Review of Biological Activities as Antipathogenic.Der Pharma

Chemica.

A comprehensive review on biological activities of oxazole derivatives.PMC - NIH.

Safe Handling of Cannulas and Needles in Chemistry Laboratories.Journal of Chemical

Education.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. derpharmachemica.com [derpharmachemica.com]

2. A comprehensive review on biological activities of oxazole derivatives - PMC
[pmc.ncbi.nlm.nih.gov]

3. sigmaaldrich.com [sigmaaldrich.com]

4. fr.cpachem.com [fr.cpachem.com]

5. ICSC 1187 - METHYL BENZOATE [chemicalsafety.ilo.org]

6. assets.thermofisher.cn [assets.thermofisher.cn]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1311026?utm_src=pdf-custom-synthesis#bc-rfq
https://www.derpharmachemica.com/pharma-chemica/13oxazole-derivatives-a-review-of-biological-activities-as-antipathogenic.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6661760/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6661760/
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/W268305?userType=undefined
https://fr.cpachem.com/msds?num=SB26020&dnl=sd_-_Methyl_benzoate_CAS_93-58-3_%28SB26020%29_%28EU%29.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1187
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAL18341~~PDF~~MTR~~AGHS~~EN~~2025-12-24%2013:22:03~~Oxazole~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. chembk.com [chembk.com]

8. Safety assessment of novel oxadiazole derivatives in acute and sub-acute toxicity studies
- PubMed [pubmed.ncbi.nlm.nih.gov]

9. fishersci.ie [fishersci.ie]

10. static.cymitquimica.com [static.cymitquimica.com]

11. Methyl benzoate | CAS#:93-58-3 | Chemsrc [chemsrc.com]

12. datasheets.scbt.com [datasheets.scbt.com]

13. tcichemicals.com [tcichemicals.com]

14. hekserij.nl [hekserij.nl]

15. METHYL BENZOATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

16. nj.gov [nj.gov]

To cite this document: BenchChem. [Introduction: A Profile of a Heterocyclic Research
Compound]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311026/docs#introduction-a-profile-of-a-
heterocyclic-research-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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